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Compound of Interest

Compound Name: N-acetyl-2-chloroacetamide

Cat. No.: B091985

N-acetyl-2-chloroacetamide (CAS No. 17368-73-9) is a valuable reagent in chemical
synthesis and various research applications.[1][2] As with many reactive chemical
intermediates, its utility is matched by a significant hazard profile that necessitates a thorough
understanding and implementation of rigorous safety protocols. This guide serves as a
comprehensive resource for researchers, scientists, and drug development professionals,
providing in-depth, field-proven procedures for the safe handling, storage, and disposal of this
compound. The causality behind each recommendation is explained to foster a culture of safety
that is both knowledgeable and proactive.

Hazard Identification and Risk Assessment

A foundational principle of laboratory safety is a comprehensive understanding of the material's
intrinsic hazards. N-acetyl-2-chloroacetamide presents multiple risks that must be managed
through engineering controls, administrative procedures, and personal protective equipment.

GHS Classification

The Globally Harmonized System (GHS) provides a standardized framework for
communicating the hazards of chemical products. The classification for N-acetyl-2-
chloroacetamide is summarized below.[1][3]
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Summary of Toxicological Effects

The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

» Oral Toxicity: The compound is classified as harmful if swallowed, with an acute oral toxicity

of Category 4.[1][3] Ingestion can lead to significant adverse health effects.

» Skin and Eye Irritation: Direct contact causes skin irritation and poses a risk of serious eye

damage.[1][3] The potential for irreversible damage to the eyes necessitates stringent eye

protection.

» Respiratory Irritation: As a dust or aerosol, N-acetyl-2-chloroacetamide can irritate the

respiratory tract.[1][3] This underscores the critical importance of handling the solid material

in a well-ventilated area to prevent the generation and inhalation of dust.

o Sensitization: The compound is a skin sensitizer, meaning that an initial exposure may not

cause a reaction, but subsequent exposures, even to minute quantities, can trigger an

allergic response.[3]

Physical and Chemical Properties
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Understanding the physical properties of a chemical is crucial for anticipating its behavior
during handling and in the event of a spill.

Property Value

CAS Number 17368-73-9[2]

Molecular Formula C4HeCINO2[2]

Molecular Weight 135.55 g/mol [2]

Appearance Solid (form may vary)

Solubility No specific data available, but related

compounds have water solubility.[4]

Exposure Controls and Personal Protection

A multi-layered approach is essential to minimize exposure. This involves a hierarchy of
controls, starting with the most effective (engineering controls) and supplementing with
personal protective equipment (PPE).

Engineering Controls

The primary method for controlling exposure to hazardous dusts is through engineering
controls.

e Chemical Fume Hood: All weighing and handling of solid N-acetyl-2-chloroacetamide must
be performed inside a certified chemical fume hood. This is non-negotiable. The hood
contains dust and vapors, pulling them away from the user's breathing zone.

o Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and removed.[1]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected carefully to provide adequate protection.

[1]
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side
shields and a face shield, or

chemical safety goggles.[1]

Required to protect against
dust particles and splashes,
preventing serious eye

damage.

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Inspect gloves for

tears or holes before each use.

Prevents skin contact,
irritation, and potential
sensitization. Proper glove
removal technique is critical to

avoid self-contamination.

Skin/Body Protection

A fully buttoned laboratory coat

and closed-toe shoes.

Protects skin from accidental
spills and contamination of

personal clothing.

Respiratory Protection

Not typically required if work is
conducted within a chemical
fume hood. If a hood is
unavailable or in case of a
large spill, a NIOSH-approved
respirator with a particulate

filter may be necessary.[5]

Prevents inhalation of irritating
dust.

Safe Laboratory Handling and Storage Procedures

Adherence to a standardized workflow is paramount for safety. The following diagram and
protocols outline the lifecycle of N-acetyl-2-chloroacetamide in the laboratory.
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Remove contaminated clothing. Rinse with plenty of water for at least 15 min. Do NOT induce vomiting.
Wash skin with soap and plenty of water. Remove contact lenses if present. Rinse mouth with water.

Move to fresh air.
If not breathing, give artificial respiration.

Consult a Physician Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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